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Compound of Interest

Compound Name: EX05

Cat. No.: B15608226 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
The EX05 antibody is a high-affinity recombinant monoclonal antibody designed for the specific

detection of human Epidermal Growth Factor Receptor (EGFR). EGFR is a transmembrane

glycoprotein that plays a critical role in regulating cell proliferation, survival, and differentiation.

Dysregulation of the EGFR signaling pathway is a key factor in the development and

progression of numerous cancers, making it a prime target for therapeutic intervention and

research. These application notes provide detailed protocols and expected results for the use

of the EX05 antibody in Western Blotting (WB) and Immunohistochemistry (IHC).
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Characteristic Specification

Antibody Name EX05

Target Antigen Epidermal Growth Factor Receptor (EGFR)

Host Species Rabbit

Reactivity Human (Predicted: Mouse, Rat)

Isotype IgG

Clonality Monoclonal

Immunogen
Synthetic peptide corresponding to the C-

terminus of human EGFR.

Formulation
Liquid in PBS with 0.02% sodium azide, 50%

glycerol, pH 7.3.

Storage Store at -20°C. Avoid freeze / thaw cycles.

Recommended Dilutions
The following dilutions are recommended as a starting point. Researchers should optimize the

working dilutions for their specific applications and systems.

Application Recommended Dilution
Observed Band (kDa) /

Staining Location

Western Blot (WB) 1:1000 - 1:2000 ~175 kDa

Immunohistochemistry (IHC) 1:100 - 1:200 Cell membrane and cytoplasm

Western Blotting (WB) Protocol
This protocol provides a general guideline for using the EX05 antibody in Western Blotting.
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RIPA Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% NP-40, 0.5% sodium

deoxycholate, 0.1% SDS, with freshly added protease and phosphatase inhibitors.

SDS-PAGE Gels: 4-12% gradient gels are recommended.

Transfer Buffer: 25 mM Tris, 192 mM glycine, 20% methanol, pH 8.3.

Blocking Buffer: 5% (w/v) non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered

Saline with 0.1% Tween-20 (TBST).

Primary Antibody Dilution Buffer: 1% (w/v) BSA in TBST.

Wash Buffer: TBST (Tris-Buffered Saline with 0.1% Tween-20).

Secondary Antibody: HRP-conjugated Goat anti-Rabbit IgG.

Detection Reagent: Enhanced Chemiluminescence (ECL) substrate.

B. Experimental Workflow
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Caption: Western Blotting experimental workflow using the EX05 antibody.
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C. Expected Results
Using A431 cell lysate, which is known to overexpress EGFR, a prominent band should be

detected at approximately 175 kDa. This corresponds to the full-length, glycosylated form of the

EGFR protein. Lysates from cell lines with low EGFR expression, such as Jurkat, can be used

as a negative control.

Immunohistochemistry (IHC) Protocol
This protocol provides a general guideline for using the EX05 antibody on formalin-fixed,

paraffin-embedded (FFPE) tissue sections.

A. Reagents and Buffers
Deparaffinization and Rehydration Solutions: Xylene, 100%, 95%, and 70% ethanol.

Antigen Retrieval Solution: Sodium Citrate Buffer (10 mM Sodium Citrate, 0.05% Tween-20,

pH 6.0).

Wash Buffer: PBS with 0.1% Tween-20 (PBST).

Peroxidase Block: 3% Hydrogen Peroxide in methanol.

Blocking Buffer: 5% Normal Goat Serum in PBST.

Primary Antibody Dilution Buffer: 1% BSA in PBST.

Detection System: HRP-polymer conjugated secondary antibody system.

Substrate-Chromogen: DAB (3,3'-Diaminobenzidine).

Counterstain: Hematoxylin.

Mounting Medium: Permanent mounting medium.
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Caption: Immunohistochemistry (IHC) workflow for FFPE tissues.
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C. Expected Results
In positive control tissues, such as human placenta or skin cancer sections, the EX05 antibody

is expected to show distinct membranous and, to a lesser extent, cytoplasmic staining. The

staining pattern should be consistent with the known localization of EGFR in epithelial cells.

EGFR Signaling Pathway
The EX05 antibody targets EGFR, a receptor tyrosine kinase that initiates several downstream

signaling cascades upon binding to ligands like EGF or TGF-α. These pathways are crucial for

cell growth and proliferation.
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Caption: Simplified overview of major EGFR signaling pathways.
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To cite this document: BenchChem. [Application Notes and Protocols: EX05 Anti-EGFR
Antibody]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608226#ex05-antibody-for-western-blot-and-ihc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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